molecular formula C13H16N2O5S B8565657 3-[4-(2-Butynyloxy)phenylsulfonylamino]propanehydroximic acid CAS No. 287096-59-7

3-[4-(2-Butynyloxy)phenylsulfonylamino]propanehydroximic acid

Cat. No.: B8565657
CAS No.: 287096-59-7
M. Wt: 312.34 g/mol
InChI Key: LXSYXSGOVAASBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[4-(2-Butynyloxy)phenylsulfonylamino]propanehydroximic acid is a useful research compound. Its molecular formula is C13H16N2O5S and its molecular weight is 312.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

287096-59-7

Molecular Formula

C13H16N2O5S

Molecular Weight

312.34 g/mol

IUPAC Name

3-[(4-but-2-ynoxyphenyl)sulfonylamino]-N-hydroxypropanamide

InChI

InChI=1S/C13H16N2O5S/c1-2-3-10-20-11-4-6-12(7-5-11)21(18,19)14-9-8-13(16)15-17/h4-7,14,17H,8-10H2,1H3,(H,15,16)

InChI Key

LXSYXSGOVAASBA-UHFFFAOYSA-N

Canonical SMILES

CC#CCOC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)NO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To N-{[4-(2-butynyloxy)phenyl]sulfonyl}-beta-alanine (0.80 g, 2.69 mmol) in dimethylformamide (5 mL) was added 1-hydroxybenzotriazole (0.436 g, 3.23 mmol), and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (0.67 g, 3.5 mmol). After one hour 50% hydroxylamine in water (1.3 mL) was added. The reaction mixture was stirred overnight and concentrated in vacuo. Ethyl acetate was added and the organic phase washed with water (2×) and brine then dried over anhydrous sodium sulfate. Filtration and concentration in vacuo gave a white solid that was triturated with ethyl acetate to give 3-({[4-(2-butynyloxy)phenyl]sulfonyl}amino)-N-hydroxypropanamide (0.30 g) as a white solid,. mp 118-128° C. Electrospray Mass Spec 313.3 (M+H)+.
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
0.436 g
Type
reactant
Reaction Step One
Quantity
0.67 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
1.3 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.